Cas no 786598-90-1 (([1,1'-Biphenyl]-2-yl)-N,N,N-trimethylmethanaminium)

• Product Name: ([1,1'-Biphenyl]-2-yl)-N,N,N-trimethylmethanaminium
• CAS No: 786598-90-1
• MF: C₁₆H₂₀N
• MW: 226.33670425415
• CID: 2851612
• Update Time: 2023-08-10

([1,1'-Biphenyl]-2-yl)-N,N,N-trimethylmethanaminium Chemical and Physical Properties

Names and Identifiers

• ([1,1'-Biphenyl]-2-yl)-N,N,N-trimethylmethanaminium

• Inchi： 1S/C16H20N/c1-17(2,3)13-15-11-7-8-12-16(15)14-9-5-4-6-10-14/h4-12H,13H2,1-3H3/q+1
• InChI Key： RWWCEXZWTDCSEV-UHFFFAOYSA-N
• SMILES： [N+](C)(C)(C)CC1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: 3.4
• Topological Polar Surface Area: 0